2-cyclopentyl-N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)acetamide

• IUPAC Name: 2-cyclopentyl-N-[2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]ethyl]acetamide
• InChI: InChI=1S/C19H22FN3O2/c20-16-7-5-15(6-8-16)17-9-10-19(25)23(22-17)12-11-21-18(24)13-14-3-1-2-4-14/h5-10,14H,1-4,11-13H2,(H,21,24)
• InChI Key: UMDTYIVMGGBQDD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CC(=O)NCCN2C(=O)C=CC(=N2)C3=CC=C(C=C3)F
• Molecular Formula: C19H22FN3O2
• Molecular Weight: 343.4 g/mol
• CAS No.: 921575-37-3

Description

2-cyclopentyl-N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)acetamide, also known as CYM51010, is a small molecule that has shown potential in scientific research applications.

Scientific Research Applications

Synthesis and Chemical Properties

Research has shown that compounds with structural similarities to 2-cyclopentyl-N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)acetamide have been synthesized for various applications, including the development of novel pharmaceuticals and materials. For instance, studies on the synthesis of pyridine, pyridazine, and other heterocyclic derivatives explore the chemical reactions and conditions necessary to create complex molecules with potential biological activities (E. A. E. Rady & M. Barsy, 2006).

Biological Activity and Antitumor Effects

Several studies focus on the antitumor activity and biological efficacy of related compounds. For example, the synthesis and evaluation of thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives have shown promising inhibitory effects on different cell lines, highlighting the potential for these compounds in cancer therapy (M. Albratty, K. El-Sharkawy, & Shamsher Alam, 2017).

Pharmacological Applications

Research into pharmacological applications includes the development of thrombin inhibitors and antibacterial agents, indicating the versatility of these chemical frameworks in addressing various health conditions. For example, compounds structurally related to the one of interest have been investigated for their in vitro metabolism and potential as thrombin inhibitors, contributing to the understanding of their pharmacokinetic properties and therapeutic potential (C. Lin et al., 2005).

Antioxidant Activity

The antioxidant properties of compounds within this chemical class have also been a subject of study, suggesting applications in mitigating oxidative stress-related diseases. Studies on coordination complexes derived from pyrazole-acetamide derivatives, for example, have explored their significant antioxidant activity, demonstrating the multifaceted applications of these compounds (K. Chkirate et al., 2019).